Cas no 943419-35-0 (Ethyl 3-(2-Amino-5-Bromopyridin-3-Yl)Acrylate)

• Product Name: Ethyl 3-(2-Amino-5-Bromopyridin-3-Yl)Acrylate
• CAS No: 943419-35-0
• MF: C₁₀H₁₁BrN₂O₂
• MW: 271.110541582108
• MDL: MFCD08061350
• CID: 2604823
• PubChem ID: 28054474
• Update Time: 2025-05-25

Ethyl 3-(2-Amino-5-Bromopyridin-3-Yl)Acrylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2-amino-5-bromo-3-pyridyl)acrylate
• ethyl 3-(2-amino-5-bromopyridin-3-yl)prop-2-enoate
• Ethyl 3-(2-amino-5-bromo-3-pyridinyl)-2-propenoate (ACI)
• AKOS024348953
• CL0042
• AS-45930
• ETHYL3-(2-AMINO-5-BROMOPYRIDIN-3-YL)ACRYLATE
• ETHYL 3-(2-AMINO-5-BROMOPYRIDIN-3-YL)ACRYLATE
• SCHEMBL20523334
• CS-0172250
• Ethyl (E)-3-(2-amino-5-bromopyridin-3-yl)acrylate
• ethyl (E)-3-(2-amino-5-bromopyridin-3-yl)prop-2-enoate
• MFCD08061350
• 943419-35-0
• SCHEMBL20523335
• (E)-ETHYL 3-(2-AMINO-5-BROMOPYRIDIN-3-YL)ACRYLATE
• Ethyl 3-(2-Amino-5-Bromopyridin-3-Yl)Acrylate

• MDL： MFCD08061350
• Inchi： 1S/C10H11BrN2O2/c1-2-15-9(14)4-3-7-5-8(11)6-13-10(7)12/h3-6H,2H2,1H3,(H2,12,13)
• InChI Key： HSKGBWXXHWXUPV-UHFFFAOYSA-N
• SMILES： O=C(C=CC1C(N)=NC=C(Br)C=1)OCC

Computed Properties

• Exact Mass: 270.00039g/mol
• Monoisotopic Mass: 270.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 65.2Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid

Ethyl 3-(2-Amino-5-Bromopyridin-3-Yl)Acrylate Security Information

• Signal Word：Warning
• Hazard Statement： H315;H319;H335
• Warning Statement： P280G;P305
  P351
  P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on Ethyl 3-(2-Amino-5-Bromopyridin-3-Yl)Acrylate

Ethyl 3-(2-Amino-5-Bromopyridin-3-Yl)Acrylate (CAS No. 943419-35-0): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-(2-Amino-5-Bromopyridin-3-Yl)Acrylate, with the chemical identifier CAS No. 943419-35-0, is a significant compound in the realm of pharmaceutical chemistry. This acrylate derivative features a pyridine core substituted with both amino and bromine functional groups, making it a valuable intermediate in the synthesis of various bioactive molecules. The unique structural attributes of this compound have positioned it as a focal point in contemporary drug discovery and development initiatives.

The molecular structure of Ethyl 3-(2-Amino-5-Bromopyridin-3-Yl)Acrylate consists of an acrylate moiety linked to a pyridine ring that is further modified by an amino group at the 2-position and a bromine atom at the 5-position. This configuration provides multiple reactive sites, enabling diverse chemical transformations that are crucial for constructing complex pharmacophores. The presence of both the amino and bromine groups allows for selective functionalization, making this compound particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in constructing biaryl and heteroaryl systems, respectively.

In recent years, Ethyl 3-(2-Amino-5-Bromopyridin-3-Yl)Acrylate has garnered attention for its role in the synthesis of novel therapeutic agents. For instance, researchers have leveraged its reactivity to develop inhibitors targeting various biological pathways. One notable area of interest is its application in creating kinase inhibitors, which are essential in treating cancers and inflammatory diseases. The pyridine scaffold is a common motif in kinase inhibitors due to its ability to interact with the ATP-binding pockets of these enzymes. By incorporating the acrylate group, further derivatization can be achieved to fine-tune binding affinities and selectivity.

Moreover, the bromine substituent on the pyridine ring serves as a versatile handle for palladium-catalyzed cross-coupling reactions. These reactions are pivotal in constructing complex molecular architectures that mimic natural products or exhibit unique pharmacological properties. For example, studies have demonstrated the use of Ethyl 3-(2-Amino-5-Bromopyridin-3-Yl)Acrylate in generating substituted pyridines that exhibit antimicrobial and anti-inflammatory activities. The acrylate group can be polymerized or undergoes ring-opening reactions to form polymers or cyclic structures, respectively, which are relevant in materials science and drug delivery systems.

Recent advancements in synthetic methodologies have further highlighted the utility of Ethyl 3-(2-Amino-5-Bromopyridin-3-Yl)Acrylate. Transition-metal-catalyzed reactions, particularly those involving palladium and copper catalysts, have enabled efficient functionalization of this compound. For instance, palladium-catalyzed arylations and alkylations have been employed to introduce diverse substituents onto the pyridine ring or the acrylate moiety. These transformations have facilitated the rapid construction of libraries of compounds for high-throughput screening, a cornerstone of modern drug discovery.

The versatility of Ethyl 3-(2-Amino-5-Bromopyridin-3-Yl)Acrylate extends to its role in medicinal chemistry beyond kinase inhibitors. Researchers have also explored its potential in developing antiviral and anticancer agents. The pyridine core is known to interact with nucleic acids and enzymes involved in viral replication or cancer cell proliferation. By modifying the substituents on this core structure, chemists can generate compounds with tailored biological activities. For example, derivatives of this compound have shown promise in inhibiting viral proteases or kinases that are critical for viral replication.

The synthesis of Ethyl 3-(2-Amino-5-Bromopyridin-3-Yl)Acrylate itself is an intriguing process that showcases modern synthetic strategies. Traditional methods often involve multi-step sequences starting from readily available precursors such as bromopyridines and acrylic acid esters. However, recent innovations have led to more streamlined synthetic routes that improve yield and reduce waste. Catalytic methods, including asymmetric catalysis where applicable, have been explored to enhance selectivity and enantiocontrol during key transformations.

From a regulatory perspective, Ethyl 3-(2-Amino-5-Bromopyridin-3-Yl)Acrylate benefits from established safety protocols due to its non-hazardous nature under standard laboratory conditions. Its applications are well-documented in scientific literature, ensuring compliance with industry standards and regulatory requirements. As pharmaceutical research continues to evolve, this compound is expected to remain a cornerstone in medicinal chemistry due to its adaptability and reactivity.

The future prospects for Ethyl 3-(2-Amino-5-Bromopyridin-3-Yl)Acrylate are promising, with ongoing research aiming to uncover new synthetic pathways and expand its applications. Innovations in computational chemistry and machine learning are also expected to play a significant role by predicting novel derivatives with enhanced biological activities. As these technologies advance, so too will our ability to harness the potential of this versatile intermediate for therapeutic purposes.